Cas no 131019-73-3 (Benzenamine, 4,4',4'',4'''-[(1,3-dimethyl-1,3-propanediyl)diphosphinidyne]tetrakis[N,N-dimethyl-, [S-(R*,R*)]- (9CI))

• Product Name: Benzenamine, 4,4',4'',4'''-[(1,3-dimethyl-1,3-propanediyl)diphosphinidyne]tetrakis[N,N-dimethyl-, [S-(R*,R*)]- (9CI)
• CAS No: 131019-73-3
• MF: C₃₇H₅₀N₄P₂
• MW: 612.767230510712
• CID: 5761341
• PubChem ID: 11967583
• Update Time: 2026-03-11

Benzenamine, 4,4',4'',4'''-[(1,3-dimethyl-1,3-propanediyl)diphosphinidyne]tetrakis[N,N-dimethyl-, [S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4',4'',4'''-[(1,3-dimethyl-1,3-propanediyl)diphosphinidyne]tetrakis[N,N-dimethyl-, [S-(R*,R*)]- (9CI)
• MFCD34705246
• (2S,4S)-Pentane-2,4-diylbis[bis(4-dimethylaminophenyl)phosphine]
• SCHEMBL7619450
• 131019-73-3

• Inchi： 1S/C37H50N4P2/c1-28(42(34-19-11-30(12-20-34)38(3)4)35-21-13-31(14-22-35)39(5)6)27-29(2)43(36-23-15-32(16-24-36)40(7)8)37-25-17-33(18-26-37)41(9)10/h11-26,28-29H,27H2,1-10H3/t28-,29+
• InChI Key： VBGIRSPSBAXTDD-ISILISOKSA-N
• SMILES： [C@H](P(C1=CC=C(N(C)C)C=C1)C1=CC=C(N(C)C)C=C1)(C)C[C@H](P(C1=CC=C(N(C)C)C=C1)C1=CC=C(N(C)C)C=C1)C

Computed Properties

• Exact Mass: 612.35107161g/mol
• Monoisotopic Mass: 612.35107161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 13Ų

Experimental Properties

• Boiling Point: 707.8±60.0 °C(Predicted)
• pka: 5.11±0.24(Predicted)